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Compound of Interest

Compound Name: T-2 triol

CAS No.: 97373-21-2

Cat. No.: B013939 Get Quote

An In-depth Exploration of the Chemical Properties, Biological Activity, and Analytical

Methodologies for a Key T-2 Toxin Metabolite

Introduction
T-2 triol, a significant metabolite of the highly toxic T-2 toxin, is a member of the trichothecene

mycotoxin family. These mycotoxins are naturally produced by various species of Fusarium

fungi, which commonly contaminate cereal grains and other agricultural products. While T-2

toxin is notorious for its potent cytotoxic effects, its metabolic transformation in vivo leads to the

formation of various derivatives, including T-2 triol. Understanding the chemical characteristics,

biological activity, and analytical detection of T-2 triol is crucial for researchers in toxicology,

pharmacology, and drug development. This technical guide provides a comprehensive

overview of T-2 triol, with a focus on its CAS number, molecular weight, physicochemical

properties, biological significance, and detailed analytical protocols.

Core Chemical and Physical Properties
A thorough understanding of the fundamental chemical and physical properties of T-2 triol is
essential for its accurate handling, storage, and experimental use.

Key Identifiers and Molecular Characteristics
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Property Value Source(s)

CAS Number 34114-98-2 [1][2][3]

Deprecated CAS Number 97373-21-2 [2][4]

Molecular Formula C₂₀H₃₀O₇ [1][2]

Molecular Weight 382.45 g/mol [1][2][5]

Appearance White to off-white powder [3]

Melting Point 162°C [3]

Solubility and Stability
T-2 triol exhibits solubility in various organic solvents, a critical consideration for the

preparation of stock solutions and experimental media. It is soluble in dimethyl sulfoxide

(DMSO), dichloromethane, and methanol.[3] Its solubility in water is slight.[3]

For long-term storage, T-2 triol should be kept at -20°C in a dry and dark environment to

ensure its stability.[1] Under ambient shipping conditions, the compound is stable for several

weeks.[1] Like other trichothecenes, T-2 triol is a stable molecule that is not readily degraded

by heat during food processing.[6] However, it can be deactivated in strong acidic or alkaline

environments.[7]

Biological Significance and Mechanism of Action
T-2 triol is an active metabolite of T-2 toxin, formed primarily through hydrolysis in vivo.[5] This

biotransformation is a key aspect of the toxicokinetics of T-2 toxin.

Metabolic Pathway
The metabolism of T-2 toxin is a complex process involving several enzymatic reactions. The

major metabolic pathways include hydrolysis, hydroxylation, de-epoxidation, and conjugation.

Hydrolysis of the ester groups of T-2 toxin leads to the formation of various metabolites,

including HT-2 toxin, neosolaniol, and subsequently T-2 triol and T-2 tetraol. This metabolic

cascade generally results in compounds with reduced toxicity compared to the parent T-2 toxin.
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Caption: Conceptual workflow for enzymatic preparation of T-2 triol.

Methodology Outline:
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Dissolution of T-2 Toxin: Dissolve a known quantity of T-2 toxin in a suitable buffer solution.

Enzyme Addition: Introduce a carboxylesterase enzyme preparation to the T-2 toxin solution.

The choice of enzyme and its concentration will influence the reaction rate and product

distribution.

Incubation: Incubate the reaction mixture under optimized conditions of temperature and pH

to facilitate enzymatic hydrolysis.

Reaction Monitoring: Monitor the progress of the reaction over time using an analytical

technique such as thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS) to observe the formation of HT-2 toxin and T-2 triol.

Purification: Once a significant amount of T-2 triol has been formed, purify the compound

from the reaction mixture using techniques such as preparative high-performance liquid

chromatography (HPLC).

Verification: Confirm the identity and purity of the isolated T-2 triol using analytical methods

like LC-MS/MS and nuclear magnetic resonance (NMR) spectroscopy.

Quantification of T-2 Triol in Cell Culture Media by LC-
MS/MS
This protocol provides a general framework for the extraction and quantification of T-2 triol
from cell culture media. Optimization will be required based on the specific cell line, media

composition, and instrumentation used.

1. Sample Preparation and Extraction:

Collect Media: At the desired time points, collect the cell culture supernatant.

Internal Standard: Add an appropriate internal standard (e.g., ¹³C-labeled T-2 triol) to the

collected media to correct for extraction efficiency and matrix effects.

Liquid-Liquid Extraction:

Add a water-immiscible organic solvent (e.g., ethyl acetate) to the media sample.
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Vortex vigorously to ensure thorough mixing and extraction of the analyte into the organic

phase.

Centrifuge to separate the aqueous and organic layers.

Evaporation: Carefully transfer the organic layer to a clean tube and evaporate the solvent to

dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., methanol/water

mixture) compatible with the LC-MS/MS mobile phase.

2. LC-MS/MS Analysis:

Chromatographic Separation:

Column: A C18 reversed-phase column is typically used for the separation of

trichothecenes.

Mobile Phase: A gradient elution with a mobile phase consisting of water and an organic

solvent (e.g., methanol or acetonitrile), often with additives like formic acid or ammonium

formate to improve ionization.

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in positive ion mode is commonly employed.

Detection: Use a triple quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode for high selectivity and sensitivity. Select specific precursor-to-

product ion transitions for T-2 triol and the internal standard.

3. Quantification:

Generate a calibration curve using standards of known T-2 triol concentrations.

Calculate the concentration of T-2 triol in the samples by comparing the peak area ratio of

the analyte to the internal standard against the calibration curve.

Conclusion
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T-2 triol, as a primary metabolite of T-2 toxin, plays a significant role in the overall toxicology of

Fusarium mycotoxins. A comprehensive understanding of its chemical properties, biological

activity, and analytical determination is paramount for researchers in the fields of toxicology,

food safety, and drug development. This technical guide provides foundational knowledge and

practical insights to aid in the design and execution of robust scientific investigations involving

T-2 triol. The provided protocols offer a starting point for the preparation and analysis of this

important mycotoxin metabolite, empowering researchers to further elucidate its biological

effects and significance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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